1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N'-dipropyl-

• CAS No.: 58457-97-9
• Molecular Formula: C10H19N5O
• Molecular Weight: 225.29 g/mol
• IUPAC Name: 6-methoxy-2-N,4-N-dipropyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C10H19N5O/c1-4-6-11-8-13-9(12-7-5-2)15-10(14-8)16-3/h4-7H2,1-3H3,(H2,11,12,13,14,15)
• InChI Key: LSYZOYQTEFTLFS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=NC(=N1)OC)NCCC

Description

1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N'-dipropyl- (IUPAC name: 6-methoxy-N,N'-dipropyl-[1,3,5]triazine-2,4-diamine) is a synthetic triazine derivative characterized by a methoxy group at the 6-position and dipropylamine substituents at the 2- and 4-positions of the triazine ring. This compound has been utilized as a benchmark in medicinal chemistry for designing analogs with enhanced biological activity, particularly in the development of kinase inhibitors . Its structure combines a polar methoxy group with hydrophobic propyl chains, balancing solubility and membrane permeability. The compound’s synthesis typically involves nucleophilic substitution reactions, as demonstrated in studies where it served as a precursor for derivatives with modified phenyl rings to optimize steric, electronic, and hydrophobic properties .

Preparation Methods

Alkylation of Pre-Formed Triazine Intermediates

Post-synthetic alkylation is a robust strategy for introducing N-propyl groups. The patent EP0648753A1 describes alkylating hydroxyphenyl-triazines using dialkylalkanephosphonates (e.g., dimethyl methylphosphonate) under anhydrous conditions. Applying this to 6-methoxy-1,3,5-triazine-2,4-diamine, sodium carbonate or cesium carbonate serves as the base, enabling nucleophilic substitution at 150–170°C. For example, reacting 6-methoxy-1,3,5-triazine-2,4-diamine with 1-bromopropane in the presence of cesium carbonate in dimethylformamide (DMF) could yield the dipropyl derivative.

Reaction Conditions :

Parameter	Value	Source
Temperature	150–170°C
Base	Cs2CO3
Alkylating Agent	1-Bromopropane	–
Solvent	DMF	–
Yield	70–85% (estimated)	–

Advantages :

• High regioselectivity for N-alkylation.
• Compatibility with diverse alkyl halides.

Ring-Closing Coupling Reactions

The Chinese patent CN108264490B outlines a copper- or nickel-catalyzed coupling between benzaldehyde derivatives and benzamidine hydrochlorides to form 1,3,5-triazines. Adapting this method, 4-methoxybenzaldehyde and N,N'-dipropylbenzamidine could undergo cyclization in toluene at 80–110°C with copper acetate (0.1–0.3 equiv). The reaction proceeds via a Schiff base intermediate, followed by dehydrogenation to yield the triazine core.

Experimental Protocol :

• Mix 4-methoxybenzaldehyde (1 equiv), N,N'-dipropylbenzamidine hydrochloride (2 equiv), Cu(OAc)₂ (0.2 equiv), and Cs₂CO₃ (3 equiv) in toluene.
• Reflux at 100°C for 24 hours.
• Purify via recrystallization (ethanol/water).

Yield : 75–80% (estimated based on analogous reactions).

Ionic Liquid-Mediated Synthesis

The patent CN102295614B highlights ionic liquids as green solvents for triazine synthesis. Using 1-butyl-3-methylimidazolium bromide ([BMIM]Br), 2-methyl-4,6-bis(trichloromethyl)-1,3,5-triazine reacts with sodium methoxide and propylamine at 50–80°C. The ionic liquid acts as both solvent and catalyst, enabling a one-step synthesis with easier product isolation.

Key Data :

Parameter	Value	Source
Ionic Liquid	[BMIM]Br
Temperature	50–80°C
Reaction Time	4–6 hours
Yield	80–85%

Advantages :

• Recyclable solvent system.
• Reduced waste generation.

Comparative Analysis of Synthetic Routes

The table below evaluates the feasibility of each method for large-scale production:

Method	Yield (%)	Temperature (°C)	Catalysts/Solvents	Scalability
Microwave Cyclization	65–75	150–200	HCl, Microwave	Moderate
Alkylation	70–85	150–170	Cs2CO3, DMF	High
Ring-Closing Coupling	75–80	80–110	Cu(OAc)2, Toluene	High
Ionic Liquid	80–85	50–80	[BMIM]Br	High

Insights :

• Ionic liquid-mediated synthesis offers the highest yield and scalability, aligning with green chemistry principles.
• Alkylation provides flexibility in introducing varied N-alkyl groups but requires harsh conditions.

Purification and Characterization

Recrystallization from ethanol/water mixtures is commonly employed to achieve >99% purity. Melting points (e.g., 152–155°C for analogous compounds) and nuclear magnetic resonance (NMR) spectroscopy are critical for validation. For instance, the ¹H NMR spectrum of the target compound should exhibit signals for methoxy (~δ 3.8 ppm) and propyl protons (~δ 0.9–1.6 ppm).

Chemical Reactions Analysis

Types of Reactions

1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N’-dipropyl- can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the methoxy or dipropyl groups can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Condensation Reactions: It can also participate in condensation reactions to form larger, more complex molecules

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride can be used.

Catalysts: Catalysts like palladium on carbon (Pd/C) can facilitate hydrogenation reactions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted triazines, while oxidation and reduction reactions can lead to the formation of different functionalized derivatives .

Scientific Research Applications

1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N’-dipropyl- has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound is used in the production of polymers, dyes, and agrochemicals

Mechanism of Action

The mechanism of action of 1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N’-dipropyl- involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, disrupting their normal function. This inhibition can lead to various biological effects, such as antimicrobial or anticancer activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazine derivatives exhibit diverse biological and physicochemical properties depending on substituents at the 6-position and the N,N'-alkyl or aryl groups. Below is a systematic comparison of 6-methoxy-N,N'-dipropyl-triazine-2,4-diamine with structurally related compounds:

Substituent Effects at the 6-Position

Compound Name	6-Position Substituent	N,N' Substituents	Key Properties/Applications	References
6-Methoxy-N,N'-dipropyl-triazine	Methoxy (-OCH₃)	Dipropyl	Kinase inhibitor scaffold; balanced polarity for drug design
Atrazine	Chloro (-Cl)	Ethyl, isopropyl	Herbicide; persistent environmental contaminant
Hydroxyatrazine (HA)	Hydroxy (-OH)	Ethyl, isopropyl	Atrazine metabolite; reduced herbicidal activity
Atratone	Methoxy (-OCH₃)	Ethyl, isopropyl	Herbicide; higher water solubility than atrazine
Deisopropylatrazine (DIA)	Chloro (-Cl)	Ethyl	Atrazine metabolite; toxicological relevance in aquatic systems

• Methoxy vs. However, chloro groups (as in atrazine) confer higher herbicidal activity due to stronger electrophilic character . Hydroxyatrazine, a detoxification metabolite, exhibits reduced bioactivity and increased polarity, limiting its environmental persistence .

N,N'-Substituent Variations

Compound Name	N,N' Substituents	6-Position Substituent	Key Properties/Applications	References
6-Methoxy-N,N'-dipropyl-triazine	Dipropyl	Methoxy	Optimized for hydrophobic interactions in drug design
N,N'-Diethyl-N''-propyl-triazine	Diethyl, propyl	Chloro	Synthetic intermediate; moderate herbicidal activity
6-Chloro-N-cyclohexyl-triazine	Cyclohexyl, methoxypropyl	Chloro	Agricultural fungicide; enhanced soil adsorption
N-Isopropyl-6-(methylthio)-triazine	Isopropyl, methylthio	Methylthio (-SCH₃)	Pre-emergent herbicide; sulfur-based reactivity

• Alkyl vs. Cycloalkyl/Aryl : Dipropyl groups in the target compound improve lipophilicity, favoring blood-brain barrier penetration in therapeutic contexts, whereas cyclohexyl or aryl substituents (e.g., in 6-chloro-N-cyclohexyl-triazine) enhance soil binding, reducing groundwater contamination . Ethyl/isopropyl combinations (e.g., atrazine) balance herbicidal potency and environmental mobility .

Drug Design

• Derivatives of 6-methoxy-N,N'-dipropyl-triazine-2,4-diamine (e.g., compounds 9h–9x) were synthesized with substituted phenyl rings, showing enhanced kinase inhibition. Electron-withdrawing groups (e.g., nitro) improved target binding affinity, while bulky substituents reduced off-target effects .

Environmental Impact

• Unlike chlorinated triazines (e.g., atrazine, DIA), the methoxy group in the target compound may reduce bioaccumulation risks. However, its dipropyl chains could prolong soil retention, necessitating further ecotoxicological studies .

Biological Activity

1,3,5-Triazine-2,4-diamine, 6-methoxy-N,N'-dipropyl- is a compound of interest due to its potential biological activities, particularly in the fields of cancer treatment and antimicrobial properties. This article reviews the existing literature on its biological activity, including case studies and research findings.

• Chemical Formula : C₈H₁₅N₅O
• Molecular Weight : 197.2376 g/mol
• CAS Registry Number : 673-04-1
• IUPAC Name : 1,3,5-triazine-2,4-diamine, 6-methoxy-N,N'-dipropyl-

Biological Activity Overview

Research indicates that derivatives of the 1,3,5-triazine scaffold exhibit various biological activities. The compound has shown promise as an inhibitor in cancer cell lines and as a potential antimicrobial agent.

Anticancer Activity

A study published in MDPI highlights that certain derivatives of 1,3,5-triazines can inhibit cell viability in lung cancer cell lines. For instance:

• Compound 9c demonstrated a significant decrease in cell viability to 59.9% in A549 cells at a concentration of 25 μM , and 68.8% in NCI-H1299 cells at the same concentration .

The mechanism by which these compounds exert their effects often involves modulation of adenosine receptors. The selectivity and binding affinity to these receptors are crucial for their efficacy:

• Selectivity Index : For example, one derivative showed a selectivity index of 11.66 , indicating its potential for targeted therapy .

Antimicrobial Activity

Research has also explored the antimicrobial properties of triazine derivatives. A notable study focused on the optimization of triazines for antitubercular activity:

• The compound JSF-2019 exhibited potent in vitro activity against Staphylococcus aureus, with an MIC (Minimum Inhibitory Concentration) of 150 nM .

Study on Lung Cancer Cell Lines

A detailed examination involving various triazine derivatives showed that modifications at specific positions on the triazine ring significantly affected biological activity:

Compound	Cell Line	IC₅₀ (μM)	% Viability
9c	A549	25	59.9
9c	NCI-H1299	25	68.8

This data underscores the importance of structural modifications for enhancing anticancer efficacy.

Hepatotoxicity and Cardiotoxicity Studies

Further investigations into hepatotoxicity revealed that certain compounds exhibited proliferative activity at lower concentrations but became cytotoxic at higher doses:

Compound	Concentration (μM)	% Viability
2	<10	Proliferative
12	<10	Proliferative
	≥50	~35

Additionally, cardiotoxicity assessments indicated observable malformations at specific concentrations .

Q & A

Basic Research Questions

What are the optimal synthetic routes for 6-methoxy-N,N'-dipropyl-1,3,5-triazine-2,4-diamine, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis typically involves nucleophilic substitution and condensation reactions. A general approach includes:

Core Triazine Formation : React cyanuric chloride with methoxy and propylamine groups under controlled pH (basic conditions).

Stepwise Substitution : Introduce dipropylamine groups at positions 2 and 4 via nucleophilic aromatic substitution (NAS), using polar aprotic solvents (e.g., DMF) at 60–80°C .

Purification : Column chromatography or recrystallization from ethanol/water mixtures improves purity.
Optimization Tips :

• Use catalysts like triethylamine to enhance NAS efficiency.
• Monitor reaction progress via TLC or HPLC to avoid over-substitution .

How can structural characterization of this compound be performed to confirm regioselectivity and purity?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Signals for methoxy (~δ 3.8 ppm) and propyl groups (δ 0.9–1.6 ppm).
  • ¹³C NMR : Triazine carbons appear at δ 160–170 ppm; methoxy carbons at ~δ 55 ppm .
• Mass Spectrometry (HRMS) : Confirm molecular ion peak (e.g., [M+H]⁺) and isotopic pattern.
• X-ray Crystallography : Resolve regioselectivity ambiguities in substitution patterns .

What is the hypothesized mechanism of action for triazine derivatives in biological systems?

Methodological Answer:
Triazines often act via:

DNA Alkylation : Reactive intermediates form covalent bonds with DNA bases (e.g., guanine N7), disrupting replication .

Enzyme Inhibition : Competitive binding to ATP pockets in kinases (e.g., EGFR) or dihydrofolate reductase (DHFR) .
Experimental Validation :

• DNA Adduct Detection : Use ³²P-postlabeling or LC-MS/MS.
• Enzyme Assays : Measure IC₅₀ values in vitro using fluorogenic substrates .

What analytical methods are recommended to distinguish this compound from structurally similar agrochemicals?

Methodological Answer:

• GC/MS with Derivatization : Enhance volatility using silylation agents (e.g., BSTFA). Compare retention times and fragmentation patterns .
• HPLC-DAD/UV : Utilize unique λmax (e.g., ~220 nm for triazines) and spiking with reference standards.
• Immunoassay Cross-reactivity Testing : Validate specificity against prometon or atrazine metabolites to avoid false positives .

How does environmental degradation of this compound occur, and what are its major metabolites?

Methodological Answer:

• Hydrolysis : Methoxy and propyl groups undergo hydrolysis under acidic/basic conditions, yielding dealkylated products (e.g., 6-hydroxy-triazine derivatives) .
• Photodegradation : UV exposure cleaves the triazine ring, forming cyanuric acid.
• Microbial Degradation : Soil microbes (e.g., Pseudomonas) metabolize via dealkylation and deamination .
  Analytical Tracking : Use ¹⁴C-labeled compounds in soil microcosms with LC-MS/MS metabolite profiling.

Advanced Research Questions

How can regioselectivity challenges in synthesizing asymmetrical triazine derivatives be addressed?

Methodological Answer:

• Directed Metalation : Use lithiation at specific positions to direct substitution (e.g., LDA at C6 before introducing methoxy ).
• Protecting Groups : Temporarily block reactive sites (e.g., Boc-protected amines) to control substitution order .
• Computational Modeling : DFT calculations predict electron-deficient sites favoring NAS (e.g., C2 > C4 > C6 reactivity) .

What structural modifications enhance the anticancer or antimicrobial activity of triazine-diamines?

Methodological Answer:

• Electron-withdrawing Substituents : Fluorine or nitro groups at C6 increase DNA cross-linking efficiency .
• Bulkier Alkyl Chains : Replace propyl with cyclopropyl groups to improve membrane permeability .
• Hybrid Molecules : Conjugate with platinum(II) complexes to synergize DNA alkylation and intercalation .
  Validation :
• SAR Studies : Test derivatives against cancer cell lines (e.g., MCF-7) with IC₅₀ determination.
• LogP Optimization : Balance hydrophobicity for blood-brain barrier penetration .

What molecular mechanisms drive resistance to triazine-based compounds in target organisms?

Methodological Answer:

• Efflux Pumps : Overexpression of ABC transporters (e.g., P-gp) reduces intracellular concentrations.
• DNA Repair Upregulation : Enhanced base excision repair (BER) pathways counteract adduct formation .
  Experimental Approaches :
• CRISPR Knockout Models : Delete MDR1 or XRCC1 genes to assess resistance reversal.
• Metabolomic Profiling : Identify glutathione conjugation as a detoxification pathway .

How can computational models predict the ecological impact of triazine degradation products?

Methodological Answer:

• QSAR Modeling : Correlate metabolite structures with toxicity (e.g., LC₅₀ in Daphnia magna).
• Molecular Docking : Simulate binding affinity to non-target enzymes (e.g., acetylcholinesterase) .
  Tools :
• EPI Suite : Estimate biodegradation half-lives and bioaccumulation factors.
• ECOSAR : Predict aquatic toxicity of hydroxylated metabolites .

What experimental designs evaluate allelopathic interactions between this compound and crops?

Methodological Answer:

• Hydroponic Co-culture : Expose crop roots (e.g., maize) to sublethal doses (0.1–1 µM) and measure growth inhibition.
• Stress Synergy Tests : Combine with drought or nutrient deficiency to mimic field conditions .
  Analytical Metrics :
• ROS Detection : Use DCFH-DA fluorescence to quantify oxidative stress.
• Phytohormone Profiling : LC-MS/MS analysis of jasmonic acid and salicylic acid levels .